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Compound of Interest

Compound Name: 2-Nitroadamantane

Cat. No.: B056112

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2-Nitroadamantane (CAS number
54564-31-7), a derivative of adamantane. Adamantane and its derivatives are of significant
interest in medicinal chemistry and materials science due to their rigid, cage-like structure,
which imparts unique physicochemical properties. This document consolidates available data
on the properties, synthesis, analytical methods, and suppliers of 2-Nitroadamantane to
support research and development activities.

Chemical and Physical Properties

2-Nitroadamantane, also known by its systematic name Tricyclo[3.3.1.1(3,7)]decane, 2-nitro-,
is a solid organic compound. Its fundamental properties are summarized below.
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Property Value Source(s)

CAS Number 54564-31-7 [1]

Molecular Formula C10H1sNO2 [1]

Molecular Weight 181.23 g/mol [1]

Appearance Solid (visual inspection) General knowledge
Boiling Point 285.9 °C at 760 mmHg chem960.com
Density 1.18 g/cm3 chem960.com
Flash Point 128.5°C chem960.com

Thermodynamic Properties:

A range of thermodynamic data is available for 2-Nitroadamantane, which is crucial for

understanding its stability and reactivity.
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Property Description Source(s)
) Standard solid enthalpy of

AcH°solid ] [2]
combustion

Cp,gas Ideal gas heat capacity [2]
Standard Gibbs free energy of

ATG® _ [2]
formation
Enthalpy of formation at

AfH°gas - [2]
standard conditions (gas)
Solid phase enthalpy of

AfH°solid formation at standard [2]
conditions
Enthalpy of fusion at standard

AfusH® . [2]
conditions
Enthalpy of sublimation at

AsubH° N [2]
standard conditions
Enthalpy of vaporization at

AvapH° by P [2]

standard conditions

Synthesis

While a detailed, step-by-step protocol for the synthesis of 2-Nitroadamantane is not readily

available in the public domain, a general approach involves the nitroxylation of adamantane

derivatives. One documented method for the synthesis of related nitroxyadamantanes utilizes a

mixture of fuming nitric acid and acetic anhydride.[3][4] This system is known to facilitate the

introduction of a nitrooxy group onto the adamantane core.[3]

A probable synthetic workflow for obtaining 2-Nitroadamantane from Adamantane is outlined

below. It is important to note that this is a generalized representation and optimization of

reaction conditions would be necessary.
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A generalized workflow for the synthesis of 2-Nitroadamantane.

Analytical Methods

The characterization and quantification of 2-Nitroadamantane can be achieved through
various analytical techniques.

Spectroscopic Data

Spectroscopic methods are essential for the structural elucidation and identification of 2-
Nitroadamantane.
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Technique

Description

Source(s)

1H NMR

While specific data for 2-
Nitroadamantane is not
provided, the *H NMR
spectrum of the parent
adamantane shows signals in
the upfield region (around 1.7-
1.9 ppm) due to its saturated
cage structure. The
introduction of a nitro group is
expected to cause a downfield

shift for adjacent protons.

General NMR knowledge

13C NMR

Similar to *H NMR, the 13C
NMR of adamantane shows
two distinct signals. The
presence of the nitro group in
2-Nitroadamantane will
influence the chemical shifts of
the carbon atoms, particularly
the carbon bearing the nitro

group and its neighbors.

General NMR knowledge

Mass Spectrometry (MS)

Electron ionization mass
spectrometry data is available
and can be used for molecular
weight confirmation and

fragmentation pattern analysis.

[1]

Infrared (IR) Spectroscopy

IR spectroscopy can be used
to identify the presence of the
nitro functional group (typically
strong absorptions around
1550-1500 cm~* and 1360-
1290 cm~1 for the asymmetric
and symmetric stretching

vibrations, respectively).

General IR knowledge
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Chromatographic Methods

Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the separation
and identification of 2-Nitroadamantane. A general GC-MS protocol for the analysis of related
nitrosamines is provided below, which can be adapted for 2-Nitroadamantane.

Experimental Protocol: General GC-MS Analysis

o Sample Preparation: Dissolve a precisely weighed amount of the sample in a suitable
organic solvent (e.g., dichloromethane or ethyl acetate).

« Internal Standard: Add a known concentration of an appropriate internal standard for
guantitative analysis.

e GC Conditions:
o Injector: Split/splitless injector, typically operated at a temperature of 250 °C.

o Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-
methylpolysiloxane) is generally suitable.

o Oven Program: A temperature gradient program is recommended to ensure good
separation. For example, start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate
of 10 °C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
» MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Analyzer: Quadrupole or lon Trap.
o Scan Range: A mass range of m/z 40-400 is typically sufficient.

o Data Analysis: Identify the 2-Nitroadamantane peak based on its retention time and mass
spectrum. Quantify using the peak area ratio relative to the internal standard.
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A typical workflow for the GC-MS analysis of 2-Nitroadamantane.
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Safety Information

A specific Material Safety Data Sheet (MSDS) for 2-Nitroadamantane is not readily available.
However, based on the known hazards of related nitro compounds and adamantane
derivatives, the following precautions should be taken:

» Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or
spray. Wear appropriate personal protective equipment, including gloves, safety glasses, and
a lab coat.[5][6]

o Storage: Store in a cool, dry, and well-ventilated place, away from heat and sources of
ignition. Keep the container tightly closed.[5]

o First Aid:

o

In case of skin contact: Wash off immediately with soap and plenty of water.[5]

(¢]

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.[5]

[¢]

If inhaled: Move the person into fresh air.[5]

o

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.[5]

It is highly recommended to perform a thorough risk assessment before handling this
compound.

Suppliers

2-Nitroadamantane is available from various chemical suppliers. A partial list of potential
suppliers includes:

Angene Chemical[2]

ChemScene

MolPort

BLDpharm
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Please note that availability and purity may vary. It is advisable to contact the suppliers directly
for the most current information.

Conclusion

2-Nitroadamantane is a fascinating molecule with potential applications in various fields of
research. This guide has provided a summary of its known properties, along with insights into
its synthesis and analysis. While some data, particularly detailed experimental protocols and a
specific MSDS, are not widely published, the information presented here serves as a valuable
starting point for researchers and professionals working with this compound. As with any
chemical, proper safety precautions are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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